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Compound of Interest

Compound Name:
Tetrahydro-4-methylene-2-octyl-5-

oxo-3-furancarboxylic acid

Cat. No.: B1662229 Get Quote

Welcome to the technical support center for C75, a potent inhibitor of fatty acid synthase

(FASN). This resource is designed to assist researchers, scientists, and drug development

professionals in optimizing their experiments by providing comprehensive guidance on the

stability of C75 under various experimental conditions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing C75 stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing C75

stock solutions.

Q2: How should I store C75 stock solutions?

A2: For long-term storage, it is recommended to store C75 stock solutions at -20°C for up to

one month or at -80°C for up to six months.[1] To minimize freeze-thaw cycles, it is advisable to

aliquot the stock solution into smaller volumes.

Q3: Is C75 stable in aqueous solutions?

A3: C75 is described as a chemically stable inhibitor.[2] For in vitro assays, it has been used in

aqueous buffers such as 0.1 M potassium phosphate buffer at pH 7.0 at both room temperature

and 37°C.[2][3] However, prolonged storage in aqueous solutions is not recommended due to
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the potential for hydrolysis. It is best to prepare fresh dilutions in aqueous buffers from a DMSO

stock solution for each experiment.

Q4: Can I use C75 in cell culture experiments?

A4: Yes, C75 is widely used in cell culture experiments. To prepare working solutions, dilute the

DMSO stock solution directly into the cell culture medium to the desired final concentration. It is

crucial to ensure that the final concentration of DMSO is not toxic to the cells (typically <0.5%).

Q5: What are the signs of C75 degradation?

A5: While specific degradation products are not well-documented in publicly available literature,

a decrease in the inhibitory activity of C75 in your assays could indicate degradation. Visual

signs such as discoloration or precipitation of the stock solution may also suggest instability.

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and use of C75 in

experimental settings.

Issue 1: Precipitation of C75 in Aqueous Buffer or Cell
Culture Medium

Possible Cause A: Low Solubility in Aqueous Solutions. C75 has limited solubility in aqueous

solutions.

Solution:

Ensure the final concentration of DMSO from your stock solution is sufficient to maintain

C75 solubility, but remains non-toxic to your cells.

Prepare fresh dilutions of C75 in your aqueous buffer or cell culture medium

immediately before use.

Consider a brief sonication of the solution to aid dissolution.

If precipitation persists, you may need to optimize the formulation by including a small

amount of a non-ionic surfactant like Tween® 80 or using a different buffer system,
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though this should be validated for compatibility with your assay.

Possible Cause B: High Concentration of C75. The concentration of C75 may exceed its

solubility limit in the chosen solvent system.

Solution:

Review the literature for typical working concentrations of C75 in similar experimental

setups.

Perform a solubility test by preparing a serial dilution of your C75 stock in the

experimental buffer or medium to determine the maximum soluble concentration.

Issue 2: Inconsistent or Lower-than-Expected Activity of
C75

Possible Cause A: Degradation of C75. Improper storage or handling may lead to the

degradation of the compound.

Solution:

Always store C75 stock solutions at -20°C or -80°C and protect them from light.

Avoid multiple freeze-thaw cycles by preparing small aliquots of the stock solution.

Prepare working solutions fresh for each experiment.

If degradation is suspected, it is recommended to use a fresh vial of C75.

Possible Cause B: Interaction with Media Components. Components in the cell culture

medium, such as serum proteins, may bind to C75 and reduce its effective concentration.

Solution:

When possible, conduct initial experiments in serum-free media to assess the direct

effect of C75.
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If serum is required, consider that the effective concentration of C75 might be lower

than the nominal concentration. You may need to perform a dose-response curve to

determine the optimal concentration in the presence of serum.

Data on C75 Stability
While comprehensive quantitative data on the stability of C75 across a wide range of pH and

temperatures is limited in the available literature, the following tables summarize the key

information gathered from various sources.

Table 1: Solubility and Storage of C75

Solvent Solubility
Recommended Storage of
Stock Solution

DMSO Soluble
-20°C (up to 1 month) or -80°C

(up to 6 months)

Ethanol Soluble Information not available

Methanol Soluble Information not available

Table 2: Stability of C75 in Experimental Conditions

Condition Observation Source

Aqueous Buffer

Used in 0.1 M potassium

phosphate buffer (pH 7.0) for

in vitro assays at room

temperature and 37°C.

[2][3]

Cell Culture Media

Routinely diluted from DMSO

stock into various cell culture

media for in vitro studies.

[4]

Experimental Protocols
Protocol 1: Preparation of C75 Stock Solution
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Warm a vial of C75 powder to room temperature.

Under sterile conditions, add the appropriate volume of anhydrous DMSO to the vial to

achieve the desired stock concentration (e.g., 10 mM).

Vortex the solution until the C75 is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of C75 Working Solution for Cell Culture

Thaw an aliquot of the C75 DMSO stock solution at room temperature.

In a sterile tube, dilute the stock solution into pre-warmed cell culture medium to the desired

final concentration. For example, to prepare a 100 µM working solution from a 10 mM stock,

add 10 µL of the stock solution to 990 µL of cell culture medium.

Gently mix the working solution by pipetting or inverting the tube.

Add the appropriate volume of the working solution to your cell culture plates.

Ensure the final DMSO concentration in the culture does not exceed a level that is toxic to

the cells (typically <0.5%).
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Caption: Troubleshooting workflow for common issues with C75.
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Caption: Recommended workflow for preparing and using C75.
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Caption: Mechanism of action of C75 as a FASN inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1662229#stability-of-c75-in-different-experimental-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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